2-Ethylbenzoxazole-6-carboxylic Acid
Overview
Description
Scientific Research Applications
Anticancer Potential
2-Ethylbenzoxazole-6-carboxylic acid and its derivatives show promise in cancer research. For example, a study focusing on 4-hydroxy-3-methyl-6-phenylbenzofuran-2-carboxylic acid ethyl ester derivatives highlighted their potency as anti-tumor agents (Hayakawa et al., 2004). These derivatives demonstrate selective cytotoxicity against tumorigenic cell lines, making them a potential area for developing new cancer therapies.
Enzyme Inhibition Studies
The compound and its relatives are also studied for their roles in enzyme inhibition. A research paper on SN-6, a selective Na(+)/Ca(2+) exchange (NCX) inhibitor, is particularly relevant. This study explored the interaction of SN-6 with amino acid regions in NCX1, contributing to our understanding of drug responses in enzymatic activities (Iwamoto et al., 2004).
Organic Synthesis and Catalysis
In the field of organic chemistry, derivatives of 2-Ethylbenzoxazole-6-carboxylic acid are used in various synthetic processes. For instance, their role in the synthesis of carboxylic esters from carboxylic acids and alcohols using 2-methyl-6-nitrobenzoic anhydride has been documented, indicating their utility in creating diverse organic compounds (Shiina et al., 2002).
Pharmaceutical Applications
In pharmaceutical research, compounds related to 2-Ethylbenzoxazole-6-carboxylic acid have been synthesized and evaluated for their biological activities. For example, N-substituted-3-chloro-2-azetidinones derived from 2-aminobenzothiazole-6-carboxylic acid demonstrated significant antibacterial activity, showcasing the potential of these compounds in drug development (Chavan & Pai, 2007).
Analytical Chemistry
In analytical chemistry, derivatives of 2-Ethylbenzoxazole-6-carboxylic acid are used as labeling reagents for identifying and determining carboxylic acids in various samples. This application is crucial in food safety and quality control, as demonstrated by a study using 2-(2-(anthracen-10-yl)-1H-phenanthro[9,10-d]imidazol-1-yl)ethyl 4-methylbenzenesulfonate (APIETS) for labeling fatty acids in food samples (Sun et al., 2011).
Safety and Hazards
properties
IUPAC Name |
2-ethyl-1,3-benzoxazole-6-carboxylic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9NO3/c1-2-9-11-7-4-3-6(10(12)13)5-8(7)14-9/h3-5H,2H2,1H3,(H,12,13) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KARPDPLBYZRBKG-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=NC2=C(O1)C=C(C=C2)C(=O)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H9NO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
191.18 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Ethylbenzoxazole-6-carboxylic Acid | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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